Cas no 88380-94-3 (Carbonic acid, 2-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]ethylhexadecyl ester)

• Product Name: Carbonic acid, 2-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]ethylhexadecyl ester
• CAS No: 88380-94-3
• MF: C₃₁H₄₈NO₅S
• MW: 546.7815284729
• CID: 634663
• PubChem ID: 71408581
• Update Time: 2025-04-19

Carbonic acid, 2-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]ethylhexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 2-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]ethylhexadecyl ester
• 1-[5-(dimethylamino)naphthalen-1-yl]sulfonyloctadecan-3-yl carbonate
• 88380-94-3
• DTXSID80828385
• 1-[5-(Dimethylamino)naphthalene-1-sulfonyl]octadecan-3-yl carbonate

• Inchi： 1S/C31H49NO5S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-19-26(37-31(33)34)24-25-38(35,36)30-23-18-20-27-28(30)21-17-22-29(27)32(2)3/h17-18,20-23,26H,4-16,19,24-25H2,1-3H3,(H,33,34)/p-1
• InChI Key： SWPQJLPIIZNDNQ-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(CCC(CCCCCCCCCCCCCCC)OC(=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 546.32531981g/mol
• Monoisotopic Mass: 546.32531981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 20
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 95.1Ų